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Overview of Alpha-Cedrene

Alpha-cedrene is a sesquiterpene, a class of natural compounds, and is a constituent of cedarwood oil [1] [2].

It is known for its woody scent and is used in perfumes and fragrances [1]. Research has also highlighted its

potential pharmacological activities, including anti-obesity, antimicrobial, and antileukemic properties [2].

Properties and Experimental Data for Alpha-Cedrene

The following tables summarize the key characteristics and experimental findings for alpha-cedrene.

Table 1: Chemical and Physical Properties of Alpha-Cedrene

Property Details

IUPAC Name (3R,3aS,7S,8aS)-3,6,8,8-tetramethyl-2,3,4,7,8,8a-hexahydro-1H-3a,7-

methanoazulene [3] [1]

CAS Number 469-61-4 [3]

Molecular
Formula

C15H24 [3] [1] [2]

Molecular Weight 204.36 g·mol−1 [3] [1]
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Property Details

Boiling Point 261–262 °C [3] [1]

Density 0.932 g/mL at 20 °C [1]

Odor Description Woody, cedar, sweet, fresh [3]

Solubility in
Water

0.1504 mg/L @ 25 °C (estimated) [3]

logP (o/w) 6.308 (estimated) [3]

Table 2: Pharmacokinetic Data from a Rat Study

This data is derived from a single in vivo study in rats and should be interpreted as preliminary findings [2].

Parameter Findings (Rat Model)

Absorption (Oral) Rapidly absorbed; time to peak concentration (~1 hour) [2].

Bioavailability Approximately 40% (based on a 50 mg/kg dose) [2].

Clearance High (98.4–120.3 ml/min/kg after IV injection) [2].

Volume of
Distribution

Extremely high (35.9–56.5 L/kg after IV injection), suggesting extensive tissue

distribution [2].

Elimination Half-life 4.0–6.4 hours (after IV injection) [2].

Tissue Distribution Widely distributed to all tissues; highest partition coefficient in lipid tissue [2].

Excretion Primarily excreted via feces, with less than 0.01% of the dose recovered in

urine [2].

Gender Differences No significant differences observed in pharmacokinetic parameters between

female and male rats [2].

Reported Activities Anti-obesity, antimicrobial, trypanocidal, antileukemic [2].
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Experimental Protocol Summary

The tables below outline the key methodology from a pharmacokinetic study of alpha-cedrene, which

provides the data in Table 2 [2].

Table 3: In Vivo Pharmacokinetic Study Design

Aspect Protocol Details

Chemical Alpha-cedrene (purity: 99.6%) [2].

Animal Model Female and male Sprague-Dawley rats [2].

Dosing Intravenous (IV): 10 and 20 mg/kg. Oral: 50 and 100 mg/kg [2].

Formulation IV: Dissolved in ethanol, Tween 80, and saline. Oral: In PEG 400 [2].

Sample
Collection

Blood plasma and various tissues were collected at predetermined times post-dose
[2].

Analysis Plasma and tissue concentrations of alpha-cedrene were determined using gas
chromatography [2].

The workflow of this in vivo study is summarized in the diagram below.
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Animal Model Setup
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Study Conclusion
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Interpretation of Available Information

The data shows that alpha-cedrene has a promising pharmacokinetic profile for a drug candidate,

characterized by good oral absorption and significant penetration into tissues, particularly lipids [2]. This

supports its investigated use as an anti-obesity agent [2]. However, its high rate of clearance and low urinary

excretion suggest extensive metabolism [2].

Since "alpha funebrene" was not found in the scientific literature, you may find it helpful to:
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Verify the nomenclature: The term "funebrene" may be a misspelling, an obsolete name, or refer to

a compound from a very specific and narrow field of study.
Explore related compounds: The search results confirm that "alpha-cedrene" is a well-documented

compound. You could broaden your comparison to include other sesquiterpenes or common
constituents of cedarwood oil, such as beta-cedrene or cedrol [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://en.wikipedia.org/wiki/Cedrene
https://www.smolecule.com/products/s1910352?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cedrene
https://www.sciencedirect.com/science/article/abs/pii/S134743671400024X
https://www.thegoodscentscompany.com/data/rw1032351.html
https://www.smolecule.com/products/b1910352#alpha-funebrene-vs-cedrene-comparison
https://www.smolecule.com/products/b1910352#alpha-funebrene-vs-cedrene-comparison
https://www.smolecule.com/products/b1910352#alpha-funebrene-vs-cedrene-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1910352?utm_src=pdf-bulk
https://www.smolecule.com/products/s1910352?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s1910352?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

